molecular formula C5H6N2O2S B1451554 Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate CAS No. 352356-71-9

Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate

Cat. No. B1451554
CAS RN: 352356-71-9
M. Wt: 158.18 g/mol
InChI Key: SWQYWYUMRAIOJA-UHFFFAOYSA-N
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Description

“Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate” is a bioactive nitrogen-containing heterocycle .


Synthesis Analysis

The synthesis of this compound involves the reaction of hydrazonoyl halides with alkyl carbothioates . A specific method of synthesis of this compound has been described in a patent, where it is used as a key intermediate in the synthesis of pharmaceutical compounds .


Molecular Structure Analysis

The molecular formula of “Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate” is C5H6N2O2S . The InChI code for this compound is 1S/C5H6N2O2S/c1-3-6-4 (10-7-3)5 (8)9-2/h1-2H3 .


Chemical Reactions Analysis

This compound can be used as an organic synthesis intermediate and pharmaceutical intermediate . It has been used in the preparation of novel derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid hydrazide .


Physical And Chemical Properties Analysis

“Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate” has a molecular weight of 158.18 . It is a solid compound that should be stored at room temperature . The predicted density is 1.323±0.06 g/cm3, and the predicted boiling point is 254.4±23.0 °C .

Scientific Research Applications

Antimicrobial Agents

Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate: derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have shown potent activity against various microbial strains, including E. coli , B. mycoides , and C. albicans . The structural framework of thiadiazole is known to contribute significantly to the antimicrobial efficacy of these compounds.

Pharmaceutical Intermediates

These compounds serve as key intermediates in the synthesis of pharmaceuticals, particularly fezolinetant and its deuterated form . Fezolinetant is a neurokinin-3 receptor antagonist used for the treatment of postmenopausal vasomotor symptoms, showcasing the importance of thiadiazole derivatives in medicinal chemistry.

Pesticides

The simple heterocyclic structure of thiadiazole derivatives, including Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate , has found potential use as pesticides . Their ability to interfere with the life cycle of pests makes them valuable in agricultural research and applications.

Enzyme Inhibitors

These compounds are components of medicinally important enzyme inhibitors . Enzyme inhibition is a crucial mechanism in drug development, as it can regulate biological pathways that are overactive in certain diseases.

Azo Dyes Components

Thiadiazole derivatives are utilized in the synthesis of azo dyes . Azo dyes are widely used for coloring textiles, leathers, and food products, indicating the versatility of these compounds in industrial applications.

Antibiotics

Particularly, the derivatives of thiadiazole have been incorporated into cephalosporin antibiotics . Cephalosporins are a class of β-lactam antibiotics that are effective against a wide range of bacteria and are used to treat various bacterial infections.

Safety and Hazards

This compound is labeled with the signal word “Warning” and is associated with the hazard statements H315, H319, H335 . Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation .

properties

IUPAC Name

methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6N2O2S/c1-3-6-4(10-7-3)5(8)9-2/h1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWQYWYUMRAIOJA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NSC(=N1)C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50665224
Record name Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50665224
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate

CAS RN

352356-71-9
Record name Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50665224
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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